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Compound of Interest

Compound Name: (R)-ZINC-3573

Cat. No.: B7650643 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of (R)-ZINC-3573 (CAS No: 2089389-15-9). This compound is a selective Mas-related G

protein-coupled receptor X2 (MRGPRX2) agonist intended for laboratory research use only.[1]

Adherence to these procedures is critical for ensuring personnel safety and environmental

compliance.

Important Note: The identifier "ZINC" in the name "(R)-ZINC-3573" refers to its listing in the

ZINC database, a resource for commercially available compounds. The molecular formula,

C₁₈H₂₁N₅, confirms that this is a nitrogen-containing organic molecule and does not contain the

metal zinc.[1][2] Therefore, disposal procedures for metallic zinc or zinc salts are not

applicable.

Immediate Safety and Handling Precautions
Before beginning any disposal process, researchers must handle all waste materials containing

(R)-ZINC-3573 with appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE): Wear chemical safety goggles, nitrile rubber gloves,

and a fully buttoned lab coat.[3]

Ventilation: Handle the compound, particularly in its powder form or in volatile solvents,

within a certified laboratory chemical fume hood.[4]

Spill Management: For small spills, absorb the material with a spill kit or other absorbent

material.[5] Collect the contaminated material in a sealed, clearly labeled container for

hazardous waste pickup.[4]
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Waste Identification and Segregation
Proper identification is the first step in the disposal process. All waste streams containing (R)-
ZINC-3573 must be treated as hazardous chemical waste.[6]

Waste Type Description Recommended Action

Unused/Expired Solid
Pure (R)-ZINC-3573 in powder

form.[7]

Collect in a clearly labeled

hazardous waste container. Do

not mix with other waste types.

Contaminated Labware

Items such as pipette tips,

vials, and gloves that are

contaminated with the

compound.

Place in a designated solid

hazardous waste container,

separate from regular trash.

Solvent Solutions

Solutions of (R)-ZINC-3573,

commonly prepared in DMSO.

[1]

Collect in a designated,

compatible liquid waste

container for non-halogenated

organic solvents.

Step-by-Step Disposal Protocol
Disposal of (R)-ZINC-3573 must be conducted through your institution's Environmental Health

and Safety (EHS) department or equivalent hazardous waste collection program.[6][8]

Waste Collection:

Solid Waste: Collect pure, unused (R)-ZINC-3573 powder and contaminated solids (e.g.,

weighing paper, gloves) in a durable, sealable container.

Liquid Waste: Collect solutions of (R)-ZINC-3573 (e.g., in DMSO) in a compatible, leak-

proof container designed for chemical waste.[9] Ensure the container material is

compatible with the solvent used. Plastic is often preferred.[8]

Labeling:
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Immediately affix a hazardous waste label to any container as soon as the first drop or

gram of waste is added.[3][4]

The label must include the full chemical name, "(R)-N,N-Dimethyl-1-(5-phenylpyrazolo[1,5-

a]pyrimidin-7-yl)-3-pyrrolidinamine," and list all components, including solvents and their

approximate concentrations.

Storage:

Store waste containers in a designated Satellite Accumulation Area (SAA) at or near the

point of generation.[8][9]

Keep containers securely closed at all times, except when adding waste.[6][8]

Ensure incompatible waste streams are segregated. For example, store organic solvent

waste separately from acids and bases.[9][10]

Disposal Request:

Once the container is full or is no longer being used, arrange for pickup through your

institution's EHS office.[8]

Crucial Restrictions:

DO NOT dispose of (R)-ZINC-3573 down the drain.[6][11]

DO NOT dispose of this chemical in regular trash.[6][11]

DO NOT allow solvents to evaporate in the fume hood as a method of disposal.[6]

Disposal Workflow Diagram
The following diagram outlines the general decision-making process for laboratory chemical

waste disposal.
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Caption: Workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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